Cas no 252938-22-0 (Dimethyl 2-(4-fluorobenzyl)malonate)

Dimethyl 2-(4-fluorobenzyl)malonate is a fluorinated malonate ester widely used as an intermediate in organic synthesis and pharmaceutical manufacturing. Its key advantages include high reactivity in alkylation and condensation reactions, making it valuable for constructing complex molecular frameworks. The presence of the 4-fluorobenzyl group enhances its utility in medicinal chemistry, particularly in the development of bioactive compounds. The ester functionality allows for further derivatization under mild conditions. This compound exhibits good stability and solubility in common organic solvents, facilitating its handling in laboratory and industrial settings. Its consistent purity and well-defined structure ensure reliable performance in synthetic applications.

Dimethyl 2-(4-fluorobenzyl)malonate structure

252938-22-0 structure

Product Name:Dimethyl 2-(4-fluorobenzyl)malonate

CAS No:252938-22-0

MF:C₁₂H₁₃FO₄

MW:240.227627515793

MDL:MFCD01934558

CID:92560

PubChem ID:2781576

Update Time:2025-10-14

Dimethyl 2-(4-fluorobenzyl)malonate Chemical and Physical Properties

Names and Identifiers

- Dimethyl (4-fluorobenzyl)malonate
- dimethyl 2-[(4-fluorophenyl)methyl]propanedioate
- 2-(4-fluorobenzyl)-malonic acid dimethyl ester
- Dimethyl 2-(4-fluorobenzyl)malonate
- methyl 3-(4-fluorophenyl)-2-methoxycarbonylpropionate
- 1,3-dimethyl 2-[(4-fluorophenyl)methyl]propanedioate
- SCHEMBL5888360
- 252938-22-0
- WDFUURBBGZTSIA-UHFFFAOYSA-N
- Dimethyl 4-fluorobenzylmalonate
- MFCD01934558
- AS-62471
- DTXSID10381817
- AKOS025117175
- CS-0450175
- DB-230232
- DIMETHYL2-(4-FLUOROBENZYL)MALONATE
- MDL： MFCD01934558
- Inchi： 1S/C12H13FO4/c1-16-11(14)10(12(15)17-2)7-8-3-5-9(13)6-4-8/h3-6,10H,7H2,1-2H3
- InChI Key： WDFUURBBGZTSIA-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)CC(C(=O)OC)C(=O)OC

Computed Properties

Exact Mass: 240.08000
Monoisotopic Mass: 240.07978705g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 6
Complexity: 256
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.2
Topological Polar Surface Area: 52.6Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 298.2±25.0 °C at 760 mmHg
Flash Point: 129.9±18.1 °C
Refractive Index: 1.49
PSA: 52.60000
LogP: 1.33040
Vapor Pressure: 0.0±0.6 mmHg at 25°C

Dimethyl 2-(4-fluorobenzyl)malonate Security Information

Signal Word：warning
Hazard Statement： Harmful
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Dimethyl 2-(4-fluorobenzyl)malonate Pricemore >>

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TRC	D265300-1g	Dimethyl 2-(4-fluorobenzyl)malonate	252938-22-0		1g	$ 280.00	2022-06-05
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TRC	D265300-5g	Dimethyl 2-(4-fluorobenzyl)malonate	252938-22-0		5g	$ 930.00	2022-06-05
Apollo Scientific	PC32416-1g	Dimethyl 2-(4-fluorobenzyl)malonate	252938-22-0		1g	£80.00	2025-02-21
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